Cas no 32488-44-1 (Benzene-13C6)

• Product Name: Benzene-13C6
• CAS No: 32488-44-1
• MF: C₆H₆
• MW: 84.0677704811096
• CID: 304820
• Update Time: 2025-05-20

Benzene-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3,4,5,6-13C6
• Benzene-13C6
• 13C6 benzene
• Benzene-1,2,3,4,5,6-13C
• benzene-U-13C
• DL-Alanine-13C3

• Inchi： 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： UHOVQNZJYSORNB-IDEBNGHGSA-N
• SMILES： [13CH]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 84.06710
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 15.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.940 g/mL at 25 °C
• Melting Point: 5.5 °C(lit.)
• Boiling Point: 80 °C(lit.)
• Flash Point: 12 °F
• Refractive Index: n20/D 1.501(lit.)
• PSA: 0.00000
• LogP: 1.68660
• Solubility: Not determined

Benzene-13C6 Security Information

• Hazardous Material transportation number：UN 1114 3/PG 2
• WGK Germany：3
• Hazard Category Code： 45-46-11-36/38-48/23/24/25-65
• Safety Instruction： 53-45
• Hazardous Material Identification：
• Risk Phrases：R45

Additional information on Benzene-13C6

Benzene-13C6: A Comprehensive Overview

Benzene-13C6, also known by its CAS number 32488-44-1, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of benzene, where six of the carbon atoms are replaced with the stable isotope carbon-13 (¹³C). The substitution of carbon atoms with ¹³C makes Benzene-13C6 a valuable tool in fields such as nuclear magnetic resonance (NMR) spectroscopy, material science, and environmental studies.

The molecular structure of Benzene-13C6 retains the aromatic properties of benzene, with a planar hexagonal arrangement of carbon atoms. However, the substitution of six ¹²C atoms with ¹³C atoms introduces unique isotopic characteristics that are exploited in various analytical techniques. For instance, in NMR spectroscopy, the distinct chemical shifts of ¹³C nuclei provide detailed insights into molecular structures and dynamics.

Recent advancements in isotopic labeling techniques have further enhanced the utility of Benzene-13C6 in research and industry. Scientists have developed innovative methods to synthesize Benzene-13C6 with high isotopic purity, ensuring its reliability in precise measurements and analyses. These methods often involve advanced chemical synthesis pathways that selectively incorporate ¹³C into the benzene ring structure.

In the context of environmental science, Benzene-13C6 has been utilized as a tracer in studies examining the fate and transport of organic compounds in soil and water systems. By leveraging the distinct isotopic signature of Benzene-13C6, researchers can accurately track the movement and transformation of benzene derivatives in natural environments, providing critical data for pollution control and remediation strategies.

The application of Benzene-13C6 extends to material science as well. Researchers have explored its potential as a precursor for synthesizing advanced materials with tailored properties. For example, by incorporating Benzene-13C6 into polymer synthesis processes, scientists can create materials with enhanced thermal stability and mechanical strength.

Moreover, recent studies have highlighted the role of Benzene-13C6 in understanding fundamental chemical reactions at the molecular level. By using this compound as a model system, chemists can gain deeper insights into reaction mechanisms and kinetics, paving the way for innovations in catalysis and reaction engineering.

In summary, Benzene-13C6 (CAS No: 32488-44-1) is a versatile compound that has found widespread applications across multiple disciplines due to its unique isotopic properties. Its utility spans from analytical chemistry to environmental science and material development, making it an essential tool for researchers and industry professionals alike.